Cas no 26807-13-6 (1,2-Propanediol,3-chloro-, 1-(dihydrogen phosphate))

• Product Name: 1,2-Propanediol,3-chloro-, 1-(dihydrogen phosphate)
• CAS No: 26807-13-6
• MF: C₃H₈ClO₅P
• MW: 190.519381523132
• CID: 277832
• PubChem ID: 208040
• Update Time: 2025-04-19

1,2-Propanediol,3-chloro-, 1-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-chloro-, 1-(dihydrogen phosphate)
• CHEMBL3546302
• 1-CHLORO-1-DEOXYGLYCEROL 3-PHOSPHATE
• .ALPHA.-CHLOROHYDRIN-1-PHOSPHATE, (+/-)-
• .ALPHA.-CHLOROHYDRIN-1-PHOSPHATE
• 3-chloro-2-hydroxypropyl dihydrogen phosphate
• K3VDS5322Z
• Q27281919
• (3-CHLORO-2-HYDROXY)PROPYL PHOSPHATE
• (3-chloro-2-hydroxypropyl) dihydrogen phosphate
• SCHEMBL5851934
• ALPHA-CHLOROHYDRIN 1-PHOSPHATE
• alpha-Chlorohydrin-1-phosphate
• UNII-K3VDS5322Z
• 1,2-Propanediol, 3-chloro-, 1-(dihydrogen phosphate)
• DL-1-CHLORO-1-DEOXYGLYCEROL 3-PHOSPHATE
• 26807-13-6
• DTXSID30949610

• Inchi： 1S/C3H8ClO5P/c4-1-3(5)2-9-10(6,7)8/h3,5H,1-2H2,(H2,6,7,8)
• InChI Key： SQPBDQRPUZEAQD-UHFFFAOYSA-N
• SMILES： ClCC(COP(=O)(O)O)O

Computed Properties

• Exact Mass: 189.98
• Monoisotopic Mass: 189.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.688
• Boiling Point: 412.6°Cat760mmHg
• Flash Point: 203.3°C
• Refractive Index: 1.514

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates